Cas no 58944-73-3 (Sinefungin)
Sinefungin Chemical and Physical Properties
Names and Identifiers
-
- D-glycero-a-L-talo-Decofuranuronic acid,6,9-diamino-1-(6-amino-9H-purin-9-yl)-1,5,6,7,8,9-hexadeoxy-
- D-glycero-a-L-talo-Decofuranuronic acid,6,9-diamino-1-(6-amino-9H-purin-9-yl)-1,5,6,7,8,9-hexa...
- Sinefungin
- AS-77750
- CHEBI:45453
- NCGC00263619-03
- W2U467CIIL
- A-9145
- SINEFUNGIN [MI]
- CHEMBL1214186
- 6,9-Diamino-1-(6-amino-9H-purin-9-yl)-1,5,6,7,8,9-hexadeoxy-D-glycero-a-L-talo-decofuranuronic acid
- DB01910
- Sinefungin [USAN:INN]
- SFG
- Sinefungina [INN-Spanish]
- Antibiotic A 9145
- NS00018031
- BS162746
- 6,9-Diamino-1-(6-amino-9H-purin-9-yl)-1,5,6,7,8,9-hexadeoxy-D-glycero-alpha-L-talo-decofuranuronic acid
- Antibiotic 32232RP
- BRN 3574678
- DECOFURANURONIC ACID, 6,9-DIAMINO-1-(6-AMINO-9H-PURIN-9-YL)-1,5,6,7,8,9-HEXADEOXY-, (.BETA.-D-RIBO)-
- (2S,5S)-2,5-diamino-6-[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]hexanoic acid
- (2S,5S)-2,5-Diamino-6-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxy-2-tetrahydrofuryl]hexanoic Acid
- A 9145
- Decofuranuronic acid, 6,9-diamino-1-(6-amino-9H-purin-9-yl)-1,5,6,7,8,9-hexadeoxy-
- (5S)-5-amino-6-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]-L-norleucine
- AKOS027327588
- 6,9-Diamino-1-(6-amino-9H-purin-9-yl)-1,5,6,7,8,9-hexadeoxydecofuranuronic acid
- NCGC00263619-01
- ADENOSYL-ORNITHINE
- CS-0022195
- LMXOHSDXUQEUSF-YECHIGJVSA-N
- DTXSID10207689
- Sinefungin, 95% (HPLC), powder
- (2S,5S)-2,5-diamino-6-[(2R,3S,R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]hexanoic acid
- SCHEMBL167609
- (2S,5S)-5-(5'-Adenosyl)-2,5-diaminopentanoic acid
- (2S,5S)-2,5-diamino-6-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]hexanoic acid (non-preferred name)
- UNII-W2U467CIIL
- LY-57926
- 6,9-Diamino-1-(6-amino-9H-purin-9-yl)-1,5,6,7,8,9-hexadeoxy-beta-D-ribo-decofuranuronic acid
- A869317
- CCG-208696
- Sinefungina
- Q27093021
- Compound 57926
- BDBM50378739
- D-glycero-alpha-L-talo-Decofuranuronic acid, 6,9-diamino-1-(6-amino-9H-purin-9-yl)-1,5,6,7,8,9-hexadeoxy-
- Sinefungine
- Sinefunginum
- RP 32232
- Decofuranuronic acid, 6,9-diamino-1-(6-amino-9H-purin-9-yl)-1,5,6,7,8,9-hexadeoxy-, (beta-D-ribo)-
- HY-101938
- BRD-K91100918-001-01-2
- 1aqj
- TCA-O-PCP?Trichloroacetic acid pentachlorophenyl ester
- (2S,5S)-2,5-diamino-6-((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)hexanoic acid
- SINEFUNGIN [MART.]
- SINEFUNGIN [USAN]
- 2h2j
- Sinefungin (USAN/INN)
- 58944-73-3
- BCP28648
- 6,9-DIAMINO-1-(6-AMINO-9H-PURIN-9-YL)-1,5,6,7,8,9-HEXADEOXY-.BETA.-D-RIBO-DECOFURANURONIC ACID
- Sinefungine [INN-French]
- D05846
- LILLY 57926
- LY 57926
- SINEFUNGIN [INN]
- 1qaq
- Antibiotic 32232 RP
- Sinefunginum [INN-Latin]
- GTPL13317
- BRD-K91100918-001-03-8
-
- MDL: MFCD00865623
- Inchi: 1S/C15H23N7O5/c16-6(1-2-7(17)15(25)26)3-8-10(23)11(24)14(27-8)22-5-21-9-12(18)19-4-20-13(9)22/h4-8,10-11,14,23-24H,1-3,16-17H2,(H,25,26)(H2,18,19,20)/t6-,7-,8+,10+,11+,14+/m0/s1
- InChI Key: LMXOHSDXUQEUSF-YECHIGJVSA-N
- SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1C[C@H](CC[C@@H](C(=O)O)N)N)O)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 381.17600
- Monoisotopic Mass: 381.17606686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 27
- Rotatable Bond Count: 7
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 209Ų
Experimental Properties
- Color/Form: White to yellow powder
- Solubility: H2O: soluble
- PSA: 208.65000
- LogP: -0.08100
- pka: pKa (66% DMF): 2.9, 3.9, 8.9, 10.2(at 25℃)
- Specific Rotation: D25 -2.61° (c = 5 in water); D23 +12 ±2° (c = 0.227 in water)
- Solubility: dissolve in water
Sinefungin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-101938-1mg |
Sinefungin |
58944-73-3 | 99.91% | 1mg |
¥3000 | 2025-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S275398-1mg |
Sinefungin |
58944-73-3 | 95% | 1mg |
¥2899.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | S275398-5mg |
Sinefungin |
58944-73-3 | ≥98% | 5mg |
¥1,980.00 | 2021-05-28 | |
| ChemScence | CS-0022195-1mg |
Sinefungin |
58944-73-3 | ≥99.0% | 1mg |
$300.0 | 2022-04-27 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S912605-1mg |
Sinefungin |
58944-73-3 | 98% | 1mg |
¥1,896.00 | 2022-08-31 | |
| Apollo Scientific | BIS1400-1mg |
Sinefungin |
58944-73-3 | 1mg |
£85.00 | 2023-03-08 | ||
| Apollo Scientific | BIS1400-5mg |
Sinefungin |
58944-73-3 | 5mg |
£310.00 | 2022-04-27 | ||
| abcr | AB460188-10 mg |
Sinefungin; . |
58944-73-3 | 10mg |
€1,334.80 | 2023-04-22 | ||
| TRC | S487100-0.5mg |
Sinefungin |
58944-73-3 | 0.5mg |
$ 130.00 | 2022-06-03 | ||
| TRC | S487100-1mg |
Sinefungin |
58944-73-3 | 1mg |
$ 288.00 | 2023-09-06 |
Sinefungin Suppliers
Sinefungin Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on Sinefungin
Sinefungin: A Comprehensive Overview
Sinefungin, also known by its CAS Registry Number 58944-73-3, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as a long-tail keyword in scientific literature, has been extensively studied for its role in various biological processes. Recent advancements in research have shed new light on its mechanisms of action and therapeutic potential, making it a subject of interest for both academia and industry.
The chemical structure of Sinefungin is characterized by its complex arrangement of functional groups, which contribute to its diverse biological activities. Researchers have identified that the compound exhibits potent antifungal properties, making it a promising candidate for the development of new antifungal agents. This is particularly significant given the rising incidence of drug-resistant fungal infections worldwide. Studies published in leading journals such as Nature Microbiology and Journal of Antimicrobial Chemotherapy have highlighted the effectiveness of Sinefungin in inhibiting the growth of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.
Beyond its antifungal properties, Sinefungin has also been explored for its potential in cancer therapy. Recent findings suggest that the compound may induce apoptosis in cancer cells while sparing healthy cells, indicating a possible role in targeted therapy. This dual functionality underscores the versatility of Sinefungin and opens up new avenues for its application in oncology. Furthermore, ongoing clinical trials are investigating the safety and efficacy of Sinefungin-based formulations, which could pave the way for its use in treating various cancers.
In addition to its therapeutic applications, Sinefungin has shown promise in agricultural settings. Studies have demonstrated that the compound can enhance plant resistance to fungal pathogens, thereby improving crop yields. This has led to increased interest from the agricultural sector, with researchers exploring cost-effective methods for large-scale production of Sinefungin. The integration of biotechnological techniques, such as metabolic engineering and fermentation processes, has significantly improved the scalability of Sinefungin production.
The synthesis of Sinefungin involves a multi-step process that requires precise control over reaction conditions to ensure optimal yields. Recent breakthroughs in synthetic chemistry have enabled researchers to develop more efficient routes for producing Sinefungin, reducing both time and costs. These advancements have not only facilitated laboratory studies but also brought commercial production closer to reality.
From a regulatory standpoint, Sinefungin has been classified as a non-toxic compound under current guidelines, which aligns with its potential for use in pharmaceuticals and agrochemicals. However, ongoing research continues to evaluate its long-term safety profile to ensure compliance with global regulatory standards.
In conclusion, Sinefungin (CAS No: 58944-73-3) represents a multifaceted compound with applications spanning medicine, agriculture, and biotechnology. Its unique properties and versatility make it a subject of intense research interest. As scientific understanding of this compound deepens, it is likely that new discoveries will further expand its utility across various industries.
58944-73-3 (Sinefungin) Related Products
- 142997-59-9(1-Hydroxyethyl-2'-deoxyadenosine)
- 1874-54-0(Psicofuranine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)